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Compound of Interest

Compound Name: Methyl 2-bromomethylbenzoate

Cat. No.: B050980

An In-depth Technical Guide to the Physicochemical Properties and Handling of Methyl 2-
bromomethylbenzoate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl 2-bromomethylbenzoate is a pivotal reagent in synthetic organic chemistry, valued for
its role as a versatile building block in the construction of complex molecular architectures. This
technical guide provides a comprehensive overview of its core physical properties,
spectroscopic signature, synthesis, and safe handling protocols. With a structure primed for
nucleophilic substitution, this compound serves as a key intermediate in the synthesis of
various high-value molecules, including pharmacologically active agents. This document is
intended to serve as a detailed resource for professionals in research and drug development,
offering both foundational data and practical, field-proven insights to support its effective and
safe application.

Chemical Identity and Structure

Methyl 2-bromomethylbenzoate is an ester derivative of benzoic acid, featuring a
bromomethyl group at the ortho position relative to the methyl ester.[1] This specific substitution
pattern makes the benzylic bromine an excellent leaving group, facilitating a wide range of
synthetic transformations.[1]
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e IUPAC Name: methyl 2-(bromomethyl)benzoate[2]

e Synonyms: 2-(Bromomethyl)benzoic Acid Methyl Ester, methyl alpha-bromo-o-toluate[1][2]
o CAS Number: 2417-73-4[2]

e Molecular Formula: CoHeBrO2z[2]

e Molecular Weight: 229.07 g/mol [2][3]

e SMILES: COC(=0)C1=CC=CC=C1CBIr[1][2][3]

Physicochemical Properties

Methyl 2-bromomethylbenzoate is a low-melting solid, appearing as a white to light yellow
crystalline powder.[4] Some sources may also describe it as a colorless to pale yellow liquid,
which is consistent with its low melting point being close to room temperature.[1][5] It
possesses a characteristic aromatic odor.[1] Due to its hydrophobic aromatic ring, it exhibits
limited solubility in water but is soluble in common organic solvents such as ethanol, ether,
chloroform, and hexane.[1][4]

Table 1: Summary of Physical Properties

Property Value Source(s)
Melting Point 30-35 °C [31[5][6]

3 , 114 °C @ 0.44 Torr293.9 °C @
Boiling Point [51[7]

760 mmHg

Density 1.46 - 1.5 g/cm3 [4161[7]
Flash Point 131.5-132°C [51I7]
Refractive Index 1.559 [5]

Spectroscopic Data
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Spectroscopic analysis is critical for confirming the identity and purity of Methyl 2-
bromomethylbenzoate.

Proton Nuclear Magnetic Resonance (*H-NMR)

The predicted *H-NMR spectrum in CDCIs provides a clear signature of the molecule's
structure.[7]

0 ~7.97 ppm (d, 1H): Aromatic proton ortho to the ester group.

0 ~7.38-7.52 ppm (m, 3H): Remaining aromatic protons.

0 ~4.96 ppm (s, 2H): Methylene protons of the bromomethyl group (-CHzBr). The singlet
nature and chemical shift are highly characteristic of a benzylic bromide.

0 ~3.95 ppm (s, 3H): Methyl protons of the ester group (-OCHs).

Infrared (IR) Spectroscopy

While specific spectra can vary, key characteristic peaks would include:

e ~1720 cm~1: Strong C=0 stretching from the ester group.

e ~3000-3100 cm~1: C-H stretching from the aromatic ring.

e ~2850-2950 cm~1: C-H stretching from the methyl and methylene groups.
e ~1200-1300 cm~1: C-O stretching of the ester.

e ~600-700 cm~1: C-Br stretching.

Synthesis, Reactivity, and Applications
General Synthesis Protocol: Radical Bromination

A standard and efficient method for preparing Methyl 2-bromomethylbenzoate is via the free-
radical bromination of methyl o-toluate.[4] This reaction selectively targets the benzylic protons
of the methyl group.
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Workflow Diagram: Synthesis of Methyl 2-bromomethylbenzoate
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Caption: Workflow for the synthesis of Methyl 2-bromomethylbenzoate.
Detailed Step-by-Step Methodology:

Reaction Setup: To a round-bottom flask, add methyl o-toluate (1.0 eq). Dissolve it in a
suitable solvent, typically carbon tetrachloride (CCla4).[4]

o Causality: CCla is a classic solvent for radical reactions as it is inert and effectively
dissolves the reactants.

Addition of Reagents: Add N-bromosuccinimide (NBS, 1.1 eq) and a catalytic amount of a
radical initiator, such as benzoyl peroxide (BPO, ~0.02 eq).[4]

o Causality: NBS serves as the bromine source, providing a low, steady concentration of
bromine that favors selective benzylic bromination over aromatic bromination. BPO
initiates the radical chain reaction upon heating.

Reaction Execution: Heat the mixture to reflux (approximately 77°C for CCls) for 1.5 to 2
hours.[4][8] The reaction progress can be monitored by observing the consumption of the
denser NBS and the formation of the less dense succinimide byproduct, which floats.

Workup - Filtration: After cooling the reaction mixture to room temperature, filter it to remove
the insoluble succinimide byproduct.[4][9]

Workup - Purification: Remove the solvent from the filtrate under reduced pressure.[4][9]
This will yield the crude product as an oil or solid.

Final Purification: Purify the crude product by recrystallization, typically from a mixed solvent
system like diethyl ether and hexane, to yield the final, pure Methyl 2-
bromomethylbenzoate.[9]

Reactivity and Key Applications

The utility of Methyl 2-bromomethylbenzoate stems from the reactivity of its benzylic
bromide. It is an excellent substrate for Sn2 reactions, where the bromine atom is displaced by
a nucleophile.[1] This allows for the facile introduction of various functional groups at the ortho-
methyl position of the benzoate scaffold.
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This reactivity makes it an important intermediate in the synthesis of pharmaceuticals, dyes,
and pesticides.[5] A notable application in drug development is its use as a reactant in the
preparation of Methyl 2-((4-(2-(2-methylphenoxy)acetyl)piperazin-1-yl)methyl)benzoate, a
compound investigated for its neuroprotective activity.[4]

Safety, Handling, and Storage

Methyl 2-bromomethylbenzoate is a hazardous chemical that requires careful handling to
ensure personnel safety.

Hazard Identification

The compound is classified with the following GHS Hazard Statements:

e H290: May be corrosive to metals.[2]

e H314 / H315: Causes severe skin burns and eye damage or causes skin irritation.[2]
o H318/H319: Causes serious eye damage or causes serious eye irritation.[2][10]

e H302/H312 / H332: Harmful if swallowed, in contact with skin, or if inhaled.[2][10]

It is also a lachrymator, a substance that irritates the eyes and causes tearing.[6]

Recommended Handling Procedures

e Engineering Controls: Always handle this compound within a certified chemical fume hood to
avoid inhalation of dust or vapors.[6] An eyewash station and safety shower must be readily
accessible.[6]

o Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles and a face shield.[10]

o Skin Protection: Wear impervious gloves (e.g., nitrile) and a lab coat. Ensure full skin
coverage.[6]

o Respiratory Protection: If exposure limits are exceeded, use a full-face respirator.[10]
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e General Hygiene: Do not eat, drink, or smoke in the work area.[10] Wash hands and any
exposed skin thoroughly after handling.[10] Contaminated clothing should be removed and
washed before reuse.[10]

Storage

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[6][10]

 Recommended storage is refrigerated (0-10°C) under an inert atmosphere (e.g., nitrogen or
argon).[4]

» Store away from incompatible materials such as strong oxidizing agents and strong bases.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b050980#methyl-2-bromomethylbenzoate-physical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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